Cas no 174195-95-0 (tert-butyl 3-oxocyclopentane-1-carboxylate)

• Product Name: tert-butyl 3-oxocyclopentane-1-carboxylate
• CAS No: 174195-95-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 2127747
• PubChem ID: 14009986
• Update Time: 2025-04-21

tert-butyl 3-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxocyclopentanecarboxylate
• tert-butyl 3-oxocyclopentane-1-carboxylate
• 174195-95-0
• SB13928
• A1-31537
• SCHEMBL1139839
• 107930-99-4
• DA-09277
• VWGRUBYATPOSGE-UHFFFAOYSA-N
• DTXSID40554274
• G31171
• EN300-6482694
• Cyclopentanecarboxylic acid, 3-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 3-Oxocyclopentane carboxylate
• tert-butyl (1R)-3-oxocyclopentane-1-carboxylate
• SB13930
• tert-butyl (1S)-3-oxocyclopentane-1-carboxylate
• SB13929
• rac-3-oxo-cyclopentanecarboxylic acid tert-butyl ester
• 174195-80-3
• DTXCID70505057
• 832-841-1

• Inchi： 1S/C10H16O3/c1-10(2,3)13-9(12)7-4-5-8(11)6-7/h7H,4-6H2,1-3H3
• InChI Key： VWGRUBYATPOSGE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(CC1)=O)=O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters